Cas no 851810-73-6 (5-(4-fluorophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-fluorophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851810-73-6
• MF: C₁₆H₁₇FN₄O₂S
• MW: 348.395185232162
• CID: 6511482
• Update Time: 2025-07-16

5-(4-fluorophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-((4-fluorophenyl)(morpholino)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(4-fluorophenyl)-4-morpholinylmethyl]-2-methyl-

• Inchi： 1S/C16H17FN4O2S/c1-10-18-16-21(19-10)15(22)14(24-16)13(20-6-8-23-9-7-20)11-2-4-12(17)5-3-11/h2-5,13,22H,6-9H2,1H3
• InChI Key： JUYMQFXZCQIXNK-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(C3=CC=C(F)C=C3)N3CCOCC3)=C(O)N12

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• pka: 0.67±0.53(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 5-(4-fluorophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 5-(4-fluorophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 851810-73-6)

5-(4-fluorophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol, identified by its CAS number 851810-73-6, is a complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple nitrogen-containing rings, which are known for their diverse biological activities. The structural framework of this molecule incorporates a triazolo[3,2-b][1,3]thiazole core, flanked by aromatic and heterocyclic substituents that contribute to its unique chemical and biological properties.

The triazolo[3,2-b][1,3]thiazole scaffold is a privileged structure in drug discovery due to its ability to modulate various biological pathways. This particular derivative features a 4-fluorophenyl group and a morpholin-4-yl moiety attached to the triazolothiazole core. The fluorine atom in the phenyl ring introduces electronic and steric effects that can influence the compound's binding affinity and selectivity. Similarly, the morpholine ring is a common pharmacophore found in many bioactive molecules, known for its ability to enhance solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such complex molecules with greater accuracy. The 5-(4-fluorophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol structure has been subjected to virtual screening against various protein targets associated with human diseases. Preliminary simulations suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways and cancer cell proliferation. These findings are particularly intriguing given the growing interest in multitargeted drugs that can modulate multiple disease-related pathways simultaneously.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays indicate that it demonstrates moderate affinity for certain enzyme targets, suggesting potential therapeutic applications in areas such as oncology and immunomodulation. The fluorophenyl substituent appears to play a crucial role in mediating interactions with specific binding pockets on target proteins. Additionally, the morpholin-4-yl group may contribute to stabilizing the compound's conformation in the active site of enzymes or receptors.

The synthesis of this compound presents unique challenges due to its complex three-dimensional structure. Multi-step organic reactions are typically employed to construct the triazolothiazole core and introduce the various substituents. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been utilized to achieve high yields and regioselectivity. The introduction of the 4-fluorophenyl group requires careful control of reaction conditions to prevent unwanted side products.

From a medicinal chemistry perspective, the structural features of 5-(4-fluorophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol make it an attractive candidate for further development. The presence of both aromatic and heterocyclic moieties provides opportunities for optimization through structure-based drug design or ligand-based approaches. Future studies may focus on derivatization efforts aimed at improving potency, selectivity, and pharmacokinetic properties.

The potential therapeutic applications of this compound are broad and warrant further investigation. Given its structural similarity to known bioactive molecules, it may serve as a scaffold for developing novel treatments against various diseases. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic outcomes. Preclinical studies will be necessary to assess the safety and efficacy of this compound before it can be considered for clinical development.

The impact of computational methods on drug discovery cannot be overstated. Tools such as molecular docking and quantum mechanical calculations have accelerated the process of identifying promising candidates like 5-(4-fluorophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol. These techniques allow researchers to predict binding modes and interactions with high precision, thereby reducing the reliance on empirical screening methods. As computational power continues to grow, so too will our ability to design molecules with tailored biological activities.

In conclusion,5-(4-fluorophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-o, identified by CAS number 851810-73, represents a promising lead in pharmaceutical research. Its unique structural features and predicted biological activities make it an exciting candidate for further exploration. With continued advancements in synthetic chemistry and computational biology, this compound holds significant potential for contributing to next-generation therapeutics.